BENGHE Foundational & Exploratory

Check Availability & Pricing

Spectroscopic Analysis of 2-Amino-6-
pyridinecarboxaldehyde: A Technical Overview

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

2-Amino-6-
Compound Name:
pyridinecarboxaldehyde

Cat. No.: B1290439

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide addresses the available spectroscopic data for the compound 2-Amino-6-
pyridinecarboxaldehyde (CAS RN: 332884-35-2). Despite a comprehensive search of public
chemical databases and the scientific literature, detailed experimental spectroscopic data
(NMR, IR, and Mass Spectrometry) for this specific molecule is not publicly available at this
time.

The molecular formula for 2-Amino-6-pyridinecarboxaldehyde is CeHsN20, and its molecular
weight is approximately 122.13 g/mol .[1] While public repositories like PubChem contain an
entry for this compound (CID 23131418), they do not currently house its experimental spectral
data.[1]

To provide a framework for researchers working with this or similar compounds, this guide
presents a general overview of the expected spectroscopic characteristics and outlines
standard experimental protocols for acquiring such data. This information is based on the
analysis of structurally related pyridinecarboxaldehyde derivatives.

General Spectroscopic Workflow

A typical workflow for the spectroscopic characterization of a newly synthesized compound like
2-Amino-6-pyridinecarboxaldehyde is outlined below. This process ensures the confirmation
of the chemical structure and purity of the substance.
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General Workflow for Spectroscopic Analysis
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NMR Signal Assignment Logic
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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